Cas no 182253-77-6 (PR1 leukemia peptide vaccine)

• Product Name: PR1 leukemia peptide vaccine
• CAS No: 182253-77-6
• MF: C₄₅H₇₉N₁₁O₁₅
• MW: 1014.17347168922
• CID: 113815
• Update Time: 2023-08-02

PR1 leukemia peptide vaccine Chemical and Physical Properties

Names and Identifiers

• L-Valine,L-valyl-L-leucyl-L-glutaminyl-L-a-glutamyl-L-leucyl-L-asparaginyl-L-valyl-L-threonyl-
• MYELOBLASTIN (142-150) (HUMAN, MOUSE)
• PR1
• Val-Leu-Gln-Glu-Leu-Asn-Val-Thr-Val
• H-VAL-LEU-GLN-GLU-LEU-ASN-VAL-THR-VAL-OH
• 54XUF2TZ7G
• (4S)-4-[[(2S)-5-Amino-2-[[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-4-methylpentanoyl]amino]-5-o
• pr1 nanopeptide
• PR1 vac
• Proteinase 3 PR1 peptide
• PR1 leukemia peptide vaccine
• GTPL8263
• L-Valine, L-valyl-L-leucyl-L-glutaminyl-L-alpha-glutamyl-L-leucyl-L-asparaginyl-L-valyl-L-threonyl-

• Inchi： 1S/C45H79N11O15/c1-19(2)16-27(40(65)52-29(18-31(47)59)41(66)54-34(22(7)8)43(68)56-36(24(11)57)44(69)55-35(23(9)10)45(70)71)51-38(63)26(13-15-32(60)61)49-37(62)25(12-14-30(46)58)50-39(64)28(17-20(3)4)53-42(67)33(48)21(5)6/h19-29,33-36,57H,12-18,48H2,1-11H3,(H2,46,58)(H2,47,59)(H,49,62)(H,50,64)(H,51,63)(H,52,65)(H,53,67)(H,54,66)(H,55,69)(H,56,68)(H,60,61)(H,70,71)/t24-,25+,26+,27+,28+,29+,33+,34+,35+,36+/m1/s1
• InChI Key： WOACUGNMTZAEJZ-GXLXRQKGSA-N
• SMILES： O=C([C@H](CC(C)C)NC([C@H](CCC(=O)O)NC([C@H](CCC(N)=O)NC([C@H](CC(C)C)NC([C@H](C(C)C)N)=O)=O)=O)=O)N[C@@H](CC(N)=O)C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)C(C)C)=O)[C@@H](C)O)=O)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 71
• Rotatable Bond Count: 33
• Complexity: 1890
• XLogP3: -3.3
• Topological Polar Surface Area: 440

Experimental Properties

• Density: 1.242±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (29 g/l) (25 º C),